What is Baicalin exactly?
It is a flavonoid because Baicalin is a glycoside flavone. It is also the glucuronide in baicalein.
Baicalin is an essential flavonoid found in the roots of Scutellaria Baicalensis. It has been shown to have a variety of biological activities, including antioxidative, anti-inflammatory, and antitumor.
Baicalin, a flavonoid glycoside, acts as an activator for allosteric carnitine palmityl transferase 1. (CPT1). Baicalin lowers the expression level of NF-kB.
The natural origin of Baicalin
Baicalin is present in many species belonging to the genus Scutellaria. Scutellaria galericulata leaves contain 10 mg/g of Baicalin.
Biological activity of Baicalin
Baicalin is a flavonoid discovered in S. Baicalensis. It has diverse biological activities. Baicalin (50 and 80 mg/kg) increases the number of intratumor ...